Methyl[2-(2,2-dimethoxyethyl)-3-oxocyclopentyl]acetate

• Molecular Formula: C12H20O5
• Molecular Weight: 244.28 g/mol
• IUPAC Name: methyl 2-[2-(2,2-dimethoxyethyl)-3-oxocyclopentyl]acetate
• InChI: InChI=1S/C12H20O5/c1-15-11(14)6-8-4-5-10(13)9(8)7-12(16-2)17-3/h8-9,12H,4-7H2,1-3H3
• InChI Key: FZZIXOLYBHSHFN-UHFFFAOYSA-N
• Canonical SMILES: COC(CC1C(CCC1=O)CC(=O)OC)OC

Description

Methyl[2-(2,2-dimethoxyethyl)-3-oxocyclopentyl]acetate is a useful research compound. Its molecular formula is C12H20O5 and its molecular weight is 244.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 3-neck 250 ml round bottom flask equipped with a short path distillation apparatus, a solution of 80.0 g of dimethyl [2-(2,2-dimethoxyethyl)-3-oxocyclopentyl]malonate and 63.0 g NMP was heated to 160° C. The solution was then charged with water until the reaction was complete. Upon completion of the reaction, distillation under vacuum (b.p.=140-145° C. at 1 mbar) of the reaction medium allowed to recover directly the purified title compound with a yield of 81%.